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Compound of Interest

Compound Name:
5-Hydroxy-2,2-dimethylpentanoic

acid

Cat. No.: B13308826 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an overview of the commercial availability and technical details

for 5-Hydroxy-2,2-dimethylpentanoic acid (CAS No. 736099-57-3). Due to the limited

publicly available information on this specific compound, this guide focuses on the identified

supplier and outlines a general procurement workflow. At present, detailed experimental

protocols and established biological signaling pathways involving this molecule are not readily

found in scientific literature.

Commercial Availability
Sourcing 5-Hydroxy-2,2-dimethylpentanoic acid for research and development purposes can

be challenging due to a limited number of commercial suppliers listing this compound in their

public catalogs. Our search has identified the following potential supplier:
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Supplier Website
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Publicly
Available
Data

BLD Pharm
--INVALID-

LINK--
736099-57-3 C₇H₁₄O₃ 146.18

Product

listed;

requires login

or direct

inquiry for

purity,

quantity, and

pricing.[1]

Note: The information provided is based on publicly accessible catalog data and may not reflect

real-time stock availability. It is highly recommended to contact the supplier directly for the most

current information.

Procurement Workflow
The process of acquiring 5-Hydroxy-2,2-dimethylpentanoic acid for research purposes

typically follows a standard procurement workflow. This involves identifying potential suppliers,

inquiring about product specifications and availability, obtaining quotations, and placing an

order.
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General Procurement Workflow for Research Chemicals

Identify Potential Suppliers

Inquire about Product Specifications
(Purity, Quantity, Price)

Request Quotation

Evaluate Supplier and Quotation

Quotation Rejected

Place Purchase Order

Quotation Approved

Receive and Verify Compound
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A generalized workflow for procuring research chemicals.

Technical Profile
Chemical Identity:

IUPAC Name: 5-Hydroxy-2,2-dimethylpentanoic acid
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CAS Number: 736099-57-3[1]

Molecular Formula: C₇H₁₄O₃[1]

Molecular Weight: 146.18 g/mol [1]

Canonical SMILES: CC(C)(CCCO)C(=O)O

InChI Key: YUCINKYUVOIMER-UHFFFAOYSA-N

Experimental Data and Biological Activity
As of the date of this guide, there is a notable absence of published, peer-reviewed scientific

literature detailing specific experimental protocols for the synthesis or biological application of

5-Hydroxy-2,2-dimethylpentanoic acid. Consequently, information regarding its role in any

signaling pathways or its pharmacological properties is not available.

Researchers interested in this molecule may need to develop synthetic routes and biological

assays based on structurally related compounds. A potential starting point for designing a

synthesis could involve the oxidation of a corresponding diol or the reduction of a keto-acid

precursor.

Future Research Directions
The lack of available data for 5-Hydroxy-2,2-dimethylpentanoic acid presents an opportunity

for novel research. Key areas for future investigation could include:

Development and optimization of a synthetic route.

Characterization of its physicochemical properties.

Screening for biological activity in various in vitro and in vivo models.

Investigation of its potential as a building block in medicinal chemistry.

The following diagram illustrates a potential logical workflow for initiating research on a novel

compound like 5-Hydroxy-2,2-dimethylpentanoic acid.
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Logical Workflow for Novel Compound Research

Synthesis and Characterization

Biological Screening

Develop Synthetic Protocol

Synthesize and Purify Compound

Structural Characterization (NMR, MS, etc.)

In Vitro Assays (e.g., cytotoxicity, enzyme inhibition)

Identify Potential Biological Targets

In Vivo Studies (if warranted) Elucidate Mechanism of Action
(Signaling Pathway Analysis)

Target Identified
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A potential research workflow for a novel chemical entity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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